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Compound of Interest

Compound Name: VPC 23019

Cat. No.: B1684042

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and step-by-step
procedures for the proper disposal of VPC 23019, a sphingosine-1-phosphate (S1P) receptor
antagonist.

Immediate Safety and Disposal Overview

VPC 23019 is not classified as a hazardous substance according to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[1] The Safety Data Sheet (SDS)
provided by the manufacturer indicates that there are no specific hazard pictograms, signal
words, or hazard statements associated with this compound.[1] Both the National Fire
Protection Association (NFPA) and the Hazardous Materials Identification System (HMIS) rate
VPC 23019 with a score of 0 for health, fire, and reactivity, signifying minimal hazard.[1]

Despite its non-hazardous classification, responsible disposal is crucial to prevent
environmental contamination. The primary recommendation is to avoid allowing the substance
to enter sewers or waterways.[1]

Key Safety and Disposal Data

The following table summarizes the essential safety and disposal information for VPC 23019,
based on the manufacturer's Safety Data Sheet.
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Parameter Information Source
GHS Classification Not classified as hazardous [1]
Hazard Pictograms None

Signal Word None

Hazard Statements None

NFPA Ratings Health: O, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

First Aid Measures No special measures required

Personal protective equipment
Emergency Procedures )
not required

Do not allow to enter

Environmental Precautions sewers/surface or ground
water
Containment & Cleanup Pick up mechanically

Step-by-Step Disposal Protocol

The recommended disposal procedure for VPC 23019 is to handle it as a non-hazardous solid
chemical waste, in accordance with standard laboratory best practices.

Experimental Protocol for Disposal:
e Collection:

o Collect waste VPC 23019 in a designated, sealed, and clearly labeled waste container.
The container should be appropriate for solid chemical waste.

o Ensure the label includes the full chemical name ("VPC 23019") and indicates that it is
"non-hazardous waste for chemical disposal.”

o Storage:
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o Store the waste container in a designated waste accumulation area within the laboratory.
o Keep the container closed except when adding waste.

» Disposal Request:

o When the container is full, or in accordance with your institution's waste pickup schedule,
arrange for its disposal through your institution's Environmental Health and Safety (EHS)
office or equivalent department.

o Follow your institution's specific procedures for requesting a chemical waste pickup.
e Documentation:

o Maintain a log of the chemical waste generated, including the name of the chemical and
the approximate quantity.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of VPC 23019 in a
laboratory setting.
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VPC 23019 Disposal Workflow
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Caption: Workflow for the proper disposal of VPC 23019.

Signaling Pathway of VPC 23019

VPC 23019 is an antagonist of the sphingosine-1-phosphate (S1P) receptors S1P1 and S1Ps.
S1P receptors are G protein-coupled receptors involved in numerous cellular processes. By
blocking the binding of S1P to these receptors, VPC 23019 inhibits downstream signaling
pathways.
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VPC 23019 Mechanism of Action
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Caption: VPC 23019 as an antagonist of S1P receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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